Cas no 1334369-79-7 (3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea)

3-(2-Hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea is a synthetic urea derivative characterized by its unique substituted propyl and phenyl groups. The compound's structure, featuring a hydroxyl and methoxy moiety, enhances its solubility and potential reactivity, making it suitable for applications in organic synthesis and pharmaceutical research. Its phenylurea core is known for biological activity, suggesting utility in agrochemical or medicinal chemistry studies. The methoxy and hydroxy groups offer sites for further functionalization, enabling tailored modifications for specific research needs. This compound’s balanced hydrophilicity and lipophilicity may contribute to favorable pharmacokinetic properties in drug discovery contexts. Handling requires standard laboratory precautions due to its synthetic nature.
3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea structure
1334369-79-7 structure
Product Name:3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea
CAS No:1334369-79-7
MF:C12H18N2O3
MW:238.2829
CID:5345172
Update Time:2025-05-26

3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxy-3-methoxy-2-methylpropyl)-3-phenylurea
    • Z1183986020
    • 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea
    • Inchi: 1S/C12H18N2O3/c1-12(16,9-17-2)8-13-11(15)14-10-6-4-3-5-7-10/h3-7,16H,8-9H2,1-2H3,(H2,13,14,15)
    • InChI Key: XUOXAEWPFSBKTG-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])([H])[H])(C([H])([H])OC([H])([H])[H])C([H])([H])N([H])C(N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 242
  • XLogP3: 0.3
  • Topological Polar Surface Area: 70.6

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Additional information on 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea

3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea: An Overview of CAS No. 1334369-79-7

3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea (CAS No. 1334369-79-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes a urea moiety and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The molecular formula of 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea is C14H20N2O3, and its molecular weight is approximately 264.31 g/mol. The compound's structure can be represented as follows:

Structure of 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea

The synthesis of 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea typically involves a multi-step process, starting with the preparation of the key intermediates. One common approach is to react phenyl isocyanate with 2-hydroxy-3-methoxy-2-methylpropanamine, which can be synthesized from readily available starting materials. This reaction proceeds via a nucleophilic addition mechanism, resulting in the formation of the desired urea compound.

In terms of physical properties, 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important for its use in various applications, particularly in pharmaceutical formulations and biological assays.

The biological activity of 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea has been the subject of several recent studies. One notable area of research focuses on its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, studies have shown that this compound exhibits selective inhibition of certain kinases, which are key enzymes in signal transduction pathways. This property makes it a promising lead compound for the development of new therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro and in vivo. These findings suggest that the compound may have potential as an anti-inflammatory agent for the treatment of conditions like rheumatoid arthritis and other autoimmune diseases.

The safety profile of 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea has been evaluated through various toxicity studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(2-hydroxy-3-methoxy-2-methylpropyl)-1-phenylurea (CAS No. 1334369-79-7) is a promising compound with a range of potential applications in pharmaceuticals and chemical research. Its unique molecular structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and potential clinical uses, highlighting its significance in the field of medicinal chemistry.

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